Cas no 6723-13-3 (2-benzoyl-4-bromo-6-methylphenol)

• Product Name: 2-benzoyl-4-bromo-6-methylphenol
• CAS No: 6723-13-3
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 395142
• PubChem ID: 63216785
• Update Time: 2025-04-19

2-benzoyl-4-bromo-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-2-hydroxy-3-methylphenyl)phenyl-
• (5-bromo-2-hydroxy-3-methylphenyl)-phenylmethanone
• 2-benzoyl-4-bromo-6-methylphenol
• (5-Bromo-2-hydroxy-3-methylphenyl)(phenyl)methanone
• EN300-1276757
• DTXSID00734550
• 6723-13-3
• AKOS012519379

• Inchi： 1S/C14H11BrO2/c1-9-7-11(15)8-12(13(9)16)14(17)10-5-3-2-4-6-10/h2-8,16H,1H3
• InChI Key： REEJSAFBYKGOIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=C1)C(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 289.99423
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones